Cas no 56745-61-0 (2-Hexanone,5-hydroxy-)

2-Hexanone,5-hydroxy- structure
2-Hexanone,5-hydroxy- structure
Product Name:2-Hexanone,5-hydroxy-
CAS No:56745-61-0
MF:C6H12O2
MW:116.158282279968
CID:385431
PubChem ID:114801
Update Time:2025-07-13

2-Hexanone,5-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Hexanone,5-hydroxy-
    • (R)-5-hydroxyhexane-2-one
    • 2-Hexanone, 5-hydroxy- (6CI,9CI)
    • 5-hydroxy-2-hexanone
    • 5-hydroxyhexan-2-one
    • 5-hydroxy-hexan-2-one
    • FT-0731964
    • AKOS017413665
    • 56745-61-0
    • SCHEMBL1224538
    • CHEBI:78816
    • NQ2CZJ9GVT
    • DTXSID60972198
    • FT-0772816
    • 2-Hexanone, 5-hydroxy
    • UNII-NQ2CZJ9GVT
    • 2-Hexanone, 5-hydroxy-
    • Q26840923
    • DB-072184
    • DB-073655
    • DTXCID001315400
    • 65709-73-1
    • Inchi: 1S/C6H12O2/c1-5(7)3-4-6(2)8/h5,7H,3-4H2,1-2H3
    • InChI Key: ZSDLLTJVENEIDW-UHFFFAOYSA-N
    • SMILES: OC(C)CCC(C)=O

Computed Properties

  • Exact Mass: 116.08376
  • Monoisotopic Mass: 116.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 78.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 0.9626
  • Melting Point: -3.75°C (estimate)
  • Boiling Point: 212.22°C (estimate)
  • Flash Point: 81.2°C
  • Refractive Index: 1.4312
  • PSA: 37.3

2-Hexanone,5-hydroxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHENG KE LU SI SHENG WU JI SHU
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